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Compound of Interest

Compound Name: Cobalt formate

Cat. No.: B1211381

For Immediate Implementation: This document provides critical safety and logistical guidance
for all laboratory personnel handling Cobalt Formate. Adherence to these procedures is
mandatory to ensure personal safety and regulatory compliance.

Hazard Assessment and Exposure Control

Cobalt Formate is a hazardous chemical that poses significant health risks. It is classified as
toxic if swallowed, in contact with skin, or inhaled, and is a suspected carcinogen.[1] Acute
exposure can cause skin and eye irritation or burns, while chronic exposure may lead to
dermatitis, respiratory sensitization, and damage to the heart, liver, and kidneys. Therefore,
stringent control measures are necessary to minimize all potential routes of exposure.

Occupational Exposure Limits

All work with Cobalt Formate must be conducted in a manner that ensures exposures remain
below the established occupational exposure limits. Engineering controls, such as fume hoods
and local exhaust ventilation, are the primary means of controlling airborne concentrations.
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Exposure Limit Type

Value (as Cobalt)

Agency

OSHA PEL (Permissible Occupational Safety and
o 0.1 mg/m? o
Exposure Limit) - TWA Health Administration
National Institute for
NIOSH REL (Recommended )
o 0.05 mg/m3 Occupational Safety and
Exposure Limit) - TWA
Health
o American Conference of
ACGIH TLV (Threshold Limit )
0.02 mg/m3 Governmental Industrial
Value) - TWA o
Hygienists
] National Institute for
NIOSH IDLH (Immediately ]
20 mg/m3 Occupational Safety and

Dangerous to Life or Health)

Health

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Cobalt Formate.
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Protection Type

Specifications

Rationale

Hand Protection

Double-gloving with nitrile or
neoprene gloves. Nitrile gloves
offer good resistance to weak
acids and many chemicals.[2]
[3][4] Neoprene provides
excellent protection against
acids.[5] For tasks with a
higher risk of splash, thicker,
chemical-resistant gauntlet

gloves should be considered.

Prevents skin contact, which
can cause irritation, ulceration,

and systemic toxicity.[6]

Eye and Face Protection

ANSI-approved chemical
splash goggles. A face shield
should be worn in conjunction
with goggles when there is a

significant risk of splashing.

Protects eyes from burns and
irritation caused by contact
with Cobalt Formate.[6]

Respiratory Protection

A NIOSH-approved respirator
is required. The type of
respirator depends on the
airborne concentration of
cobalt dust. For concentrations
up to 0.5 mg/ms3, an N95 or
equivalent particulate
respirator is suitable.[1] For
higher concentrations or
unknown levels, a powered air-
purifying respirator (PAPR)
with a high-efficiency
particulate filter or a supplied-

air respirator is necessary.[1]

[2]

Prevents inhalation of cobalt
dust, which can lead to
respiratory irritation,
sensitization, and long-term

lung damage.

Protective Clothing

A fully buttoned lab coat is the
minimum requirement. For
larger quantities or tasks with a

high splash potential, a

Protects the skin from

contamination.
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chemical-resistant apron or

coveralls should be worn.

Safe Handling and Operational Workflow

A systematic approach to handling Cobalt Formate is crucial for minimizing risk. The following
workflow outlines the key steps from preparation to disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1211381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

4 )

Preparation

Designate Work Area
(Fume Hood)

'

Don Appropriate PPE

[Gather Materials & Spill Kit]

- J
Proceed to Handling
4 Handling A

GVeigh Cobalt Formata
[Dissolve/Use in ReactiorD

After Experiment Generate Waste

/

~

Cleanup & Decontamingtion

[Decontaminate Glasswara

Clean Work Area Label Hazardous Waste Container

Waste Management

Segregate Waste
(Solid & Liquid)

Fi

=]

al Step

4([&0@ in Satellite Accumulation Area
J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1211381?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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